N'-[(2-hydroxy-1-naphthyl)methylene]-1-benzothiophene-3-carbohydrazide

• IUPAC Name: N-[(E)-(2-hydroxynaphthalen-1-yl)methylideneamino]-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C20H14N2O2S/c23-18-10-9-13-5-1-2-6-14(13)16(18)11-21-22-20(24)17-12-25-19-8-4-3-7-15(17)19/h1-12,23H,(H,22,24)/b21-11+
• InChI Key: WOOOKKORRWTIEB-SRZZPIQSSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=C2C=NNC(=O)C3=CSC4=CC=CC=C43)O
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC(=C2/C=N/NC(=O)C3=CSC4=CC=CC=C43)O
• Molecular Formula: C20H14N2O2S
• Molecular Weight: 346.4 g/mol

Description

N'-[(2-hydroxy-1-naphthyl)methylene]-1-benzothiophene-3-carbohydrazide, also known as BNH, is a synthetic compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. This compound has been studied extensively for its unique chemical properties and its ability to interact with biological systems.

Mechanism of Action

The mechanism of action of N'-[(2-hydroxy-1-naphthyl)methylene]-1-benzothiophene-3-carbohydrazide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in inflammation, oxidative stress, and cell proliferation. N'-[(2-hydroxy-1-naphthyl)methylene]-1-benzothiophene-3-carbohydrazide has been shown to modulate the activity of various transcription factors, such as NF-κB and AP-1, which play a crucial role in the regulation of gene expression.
Biochemical and Physiological Effects:
N'-[(2-hydroxy-1-naphthyl)methylene]-1-benzothiophene-3-carbohydrazide has been shown to exhibit a wide range of biochemical and physiological effects in various experimental models. N'-[(2-hydroxy-1-naphthyl)methylene]-1-benzothiophene-3-carbohydrazide has been shown to reduce the production of reactive oxygen species and inflammatory cytokines in vitro and in vivo. N'-[(2-hydroxy-1-naphthyl)methylene]-1-benzothiophene-3-carbohydrazide has also been shown to induce cell cycle arrest and apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using N'-[(2-hydroxy-1-naphthyl)methylene]-1-benzothiophene-3-carbohydrazide in lab experiments include its high purity, stability, and reproducibility. N'-[(2-hydroxy-1-naphthyl)methylene]-1-benzothiophene-3-carbohydrazide is also relatively easy to synthesize and purify, which makes it a cost-effective option for researchers. However, the limitations of using N'-[(2-hydroxy-1-naphthyl)methylene]-1-benzothiophene-3-carbohydrazide in lab experiments include its low solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on N'-[(2-hydroxy-1-naphthyl)methylene]-1-benzothiophene-3-carbohydrazide. One area of interest is the development of novel formulations and delivery systems for N'-[(2-hydroxy-1-naphthyl)methylene]-1-benzothiophene-3-carbohydrazide that can improve its solubility and bioavailability. Another area of interest is the identification of the specific molecular targets and signaling pathways that are modulated by N'-[(2-hydroxy-1-naphthyl)methylene]-1-benzothiophene-3-carbohydrazide. Further studies are also needed to evaluate the safety and efficacy of N'-[(2-hydroxy-1-naphthyl)methylene]-1-benzothiophene-3-carbohydrazide in preclinical and clinical settings.
Conclusion:
In conclusion, N'-[(2-hydroxy-1-naphthyl)methylene]-1-benzothiophene-3-carbohydrazide is a promising compound with potential applications in medicinal chemistry. Its unique chemical properties and ability to interact with biological systems make it an attractive option for researchers studying various diseases. Further research is needed to fully understand the mechanism of action of N'-[(2-hydroxy-1-naphthyl)methylene]-1-benzothiophene-3-carbohydrazide and to evaluate its safety and efficacy in clinical trials.

Scientific Research Applications

The potential applications of N'-[(2-hydroxy-1-naphthyl)methylene]-1-benzothiophene-3-carbohydrazide in medicinal chemistry have been explored extensively in recent years. N'-[(2-hydroxy-1-naphthyl)methylene]-1-benzothiophene-3-carbohydrazide has been shown to exhibit anti-inflammatory, antioxidant, and antitumor activities in various in vitro and in vivo models. N'-[(2-hydroxy-1-naphthyl)methylene]-1-benzothiophene-3-carbohydrazide has been studied for its potential use as a therapeutic agent for the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease.